Cas no 374935-00-9 (3-Bromo-5-(3-methoxyphenoxy)pyridine)

3-Bromo-5-(3-methoxyphenoxy)pyridine structure
374935-00-9 structure
Product Name:3-Bromo-5-(3-methoxyphenoxy)pyridine
CAS No:374935-00-9
MF:C12H10BrNO2
MW:280.117302417755
CID:1082377
PubChem ID:22573906
Update Time:2025-04-20

3-Bromo-5-(3-methoxyphenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(3-methoxyphenoxy)pyridine
    • LogP
    • Pyridine, 3-bromo-5-(3-methoxyphenoxy)-
    • AKOS017549305
    • 374935-00-9
    • SCHEMBL2953529
    • MQKKCRQPKWYAQZ-UHFFFAOYSA-N
    • A898288
    • Inchi: 1S/C12H10BrNO2/c1-15-10-3-2-4-11(6-10)16-12-5-9(13)7-14-8-12/h2-8H,1H3
    • InChI Key: MQKKCRQPKWYAQZ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)OC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 278.9895
  • Monoisotopic Mass: 278.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 350.274°C at 760 mmHg
  • Flash Point: 165.64°C
  • Refractive Index: 1.589
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 31.35
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